Cas no 1401817-90-0 (4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole)

• Product Name: 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
• CAS No: 1401817-90-0
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4816298
• Update Time: 2025-07-23

4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 4-bromo-1-methyl-2-(trifluoromethyl)benzimidazole

• Inchi： 1S/C9H6BrF3N2/c1-15-6-4-2-3-5(10)7(6)14-8(15)9(11,12)13/h2-4H,1H3
• InChI Key： QQFZSLPUEWEZKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(F)(F)F)N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3
• Topological Polar Surface Area: 17.8

Additional information on 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole

Introduction to 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 1401817-90-0)

4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1401817-90-0, belongs to the benzo[d]imidazole class, which is a well-known scaffold in drug discovery. The presence of bromine, methyl, and trifluoromethyl substituents enhances its molecular complexity and may contribute to its interaction with biological targets.

The benzo[d]imidazole core is a versatile pharmacophore that has been extensively studied for its role in various therapeutic applications. It is particularly recognized for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety can modulate the electronic properties of the molecule, potentially improving its binding affinity to biological receptors. Additionally, the bromine substituent can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles.

In recent years, 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole has been explored in several preclinical studies for its potential therapeutic effects. One of the most promising areas of research has been its application in oncology. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy.

Furthermore, the bromine atom in 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce diverse functional groups into a molecular framework, thereby expanding the chemical space for drug discovery. Such modifications have led to the development of novel compounds with improved pharmacokinetic properties and enhanced target specificity.

The compound's structural features also make it an attractive candidate for investigating structure-activity relationships (SAR). By systematically varying the substituents on the benzo[d]imidazole core, researchers can gain insights into how different functional groups influence biological activity. This information is crucial for optimizing lead compounds into viable drug candidates. For instance, computational studies have suggested that the electron density distribution around the bromine atom plays a significant role in modulating interactions with biological targets.

Recent advancements in synthetic methodologies have further facilitated the exploration of 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole and its derivatives. Transition-metal-catalyzed reactions have enabled efficient construction of complex heterocyclic systems, allowing for rapid diversification of molecular structures. These techniques have been particularly useful in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole may also exhibit neuroprotective effects. The benzo[d]imidazole scaffold has been implicated in modulating neurotransmitter systems, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that certain derivatives can attenuate neuroinflammation and protect against oxidative stress, two key pathological mechanisms in these conditions.

In conclusion, 4-Bromo-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole (CAS No. 1401817-90-0) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and modifiable nature make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future drug development efforts.